Cas no 363610-34-8 (Oxyphyllenone A)

• Product Name: Oxyphyllenone A
• CAS No: 363610-34-8
• Molecular Formula: C₁₂H₁₈O₃
• Molecular Weight: 210.269524097443
• CID: 921273
• PubChem ID: 10262534

Oxyphyllenone A Properties

Names and Identifiers

• Oxyphyllenone A
• (4aR,7R,8R)-4,4a,5,6,7,8-Hexahydro-7,8-dihydroxy-4a,8-dimethyl-2(3H)-naphthalenone
• [ "" ]
• (4AR,7R,8R)-7,8-DIHYDROXY-4A,8-DIMETHYL-4,5,6,7-TETRAHYDRO-3H-NAPHTHALEN-2-ONE
• CS-0159186
• AKOS032962799
• 363610-34-8
• HY-N9297
• CHEMBL71537
• 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-7,8-dihydroxy-4a,8-dimethyl-, (4aR,7R,8R)- (9CI)
• DA-56523

• InChIKey： ORLGUEREMYIFNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O3/c1-11-5-3-8(13)7-9(11)12(2,15)10(14)4-6-11/h7,10,14-15H,3-6H2,1-2H3/t10-,11+,12-/m1/s1
• SMILES： CC12CCC(C(C1=CC(=O)CC2)(C)O)O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 210.125594432g/mol
• Heavy Atom Count: 15
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Solubility: Slightly soluble (18 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones